2-Cyano-4-cyclopropoxybenzoic acid

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 2-cyano-4-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H9NO3/c12-6-7-5-9(15-8-1-2-8)3-4-10(7)11(13)14/h3-5,8H,1-2H2,(H,13,14)
• InChI Key: LKAIODNQAKWHQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C(=O)O)C#N

Description

2-Cyano-4-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a cyano group (-CN) at the ortho position (C2) and a cyclopropoxy group (-O-C3H5) at the para position (C4). The cyclopropoxy substituent introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, which may influence solubility, metabolic stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-4-cyclopropoxybenzoic acid typically involves the reaction of 4-cyclopropoxybenzoic acid with a suitable cyanating agent. One common method is the use of cyanogen bromide (BrCN) in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the selective introduction of the cyano group at the desired position.

Industrial Production Methods

In an industrial setting, the production of 2-Cyano-4-cyclopropoxybenzoic acid may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process would likely include steps such as purification through recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-4-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano or cyclopropoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

2-Cyano-4-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe to investigate biological pathways.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism by which 2-Cyano-4-cyclopropoxybenzoic acid exerts its effects depends on its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways involved would vary based on the specific application and target.

Comparison with Similar Compounds

4-Hydroxybenzoic Acid (CAS 99-96-7)

Structural Differences :

• Lacks the cyano and cyclopropoxy groups; instead, it has a hydroxyl (-OH) at C3. Physicochemical Properties:
• Higher polarity due to the hydroxyl group, leading to greater water solubility compared to 2-cyano-4-cyclopropoxybenzoic acid.
• Lower acidity (pKa ~4.5) than the cyano-substituted derivative, where the electron-withdrawing -CN group likely lowers the pKa further . Applications:
• Primarily used in R&D settings for synthesizing esters (e.g., parabens) and polymer precursors .
  Safety :

Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)

Structural Differences :

• Contains two hydroxyl groups at C3 and C4 and an acrylic acid side chain (-CH=CH-COOH).
  Physicochemical Properties :
• High antioxidant activity due to catechol (dihydroxy) structure, unlike 2-cyano-4-cyclopropoxybenzoic acid, which lacks redox-active groups.
• Lower logP (more hydrophilic) compared to the cyano/cyclopropoxy derivative, which is likely more lipophilic . Applications:
• Widely studied in pharmacology (anti-inflammatory, anticancer) and cosmetics (antioxidant formulations) .

2-(2,4-Dichlorophenoxy)propionic Acid and Derivatives

Structural Differences :

• Physicochemical Properties:
• Applications:
• Herbicides (e.g., dichlorprop); require strict exposure controls due to toxicity risks .

2-Aminobenzamides

Structural Differences :

• Physicochemical Properties:
• Higher hydrogen-bonding capacity and stability under physiological conditions compared to the cyano analog.
• Used in glycosylation studies and glycan analysis, highlighting their role in biochemical research .

Comparative Data Table

Property	2-Cyano-4-cyclopropoxybenzoic Acid	4-Hydroxybenzoic Acid	Caffeic Acid	2-(2,4-Dichlorophenoxy)propionic Acid
Substituents	-CN (C2), -O-C3H5 (C4)	-OH (C4)	-OH (C3, C4), -CH=CH-COOH	-Cl (C2, C4), -O-CH(CH3)-COOH
Polarity	Moderate (lipophilic)	High	Very high	Low to moderate
Primary Applications	Pharmaceutical intermediates	Paraben synthesis	Antioxidants, cosmetics	Herbicides
Acidity (pKa)	~2.8–3.5 (estimated)	~4.5	~4.1 (carboxylic acid)	~3.0
Safety Profile	Likely irritant (cyano group)	Low toxicity	Generally safe	High toxicity; requires PPE

Key Research Findings

• Electronic Effects: The cyano group in 2-cyano-4-cyclopropoxybenzoic acid enhances electrophilicity, making it a candidate for nucleophilic substitution reactions, unlike hydroxyl or chlorine substituents in analogs .
• Toxicity Considerations: The cyano group necessitates careful handling due to possible cyanide release under extreme conditions, contrasting with safer hydroxylated analogs like caffeic acid .